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Compound of Interest

Compound Name:
2-Bromo-1,5-dimethyl-3-

nitrobenzene

CAS No.: 90434-14-3

Cat. No.: B2480465

Get Quote

Part 1: Executive Summary & Chemical Identity
2-Bromo-1,5-dimethyl-3-nitrobenzene is a highly functionalized aromatic building block used

primarily in the synthesis of complex pharmaceutical ingredients (APIs) and agrochemicals. It

belongs to the class of brominated nitro-xylenes, characterized by a benzene core substituted

with two methyl groups, one bromine atom, and one nitro group.

This compound is structurally significant because it possesses two distinct "handles" for

chemical modification:

The Bromine Atom (C-Br): A site for palladium-catalyzed cross-coupling reactions (e.g.,

Suzuki-Miyaura, Buchwald-Hartwig).

The Nitro Group (-NO₂): A precursor to an amine (-NH₂) via reduction, enabling amide

coupling or heterocycle formation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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